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N,N'-Dimethyloxamide Technical Data

The table below summarizes the key chemical and physical properties of N,N'-Dimethyloxamide identified

from the search results.

Property Value / Description

CAS Number 615-35-0 [1] [2] [3]

Molecular Formula C₄H₈N₂O₂ [1] [2] [3]

Molecular Weight 116.12 g/mol [1] [2] [3]

Melting Point 214-217 °C (lit.) [1] [3]

Density 1.1±0.1 g/cm³ [3]

Purity 98% [1]

Physical Form Solid powder to crystal [1] [3]

SMILES CNC(=O)C(=O)NC [1]
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Property Value / Description

Hazard Statements H315-H319-H335 [3]

The general safety and storage information from the search results indicates that N,N'-Dimethyloxamide is

for Research Use Only and is not intended for diagnostic or therapeutic use [2]. One source recommends

storing the chemical sealed in dry conditions at room temperature [3]. It is also advised to store it away

from strong oxidizing agents due to its stability under normal temperature and pressure [3].

Forced Degradation Studies: A Methodological
Framework

Forced degradation studies are essential in drug development to understand the stability of a drug substance

and to develop analytical methods that can distinguish the active ingredient from its degradation products

[4]. The following workflow outlines the general process for conducting these studies.
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Select Stress Conditions
(Acid, Base, Oxidative, Thermal, Photolytic)

Prepare Drug Sample
(Drug Substance or Product)

Apply Stress Conditions

Monitor Degradation
(Time-point sampling)

Control severity to achieve
5-20% degradation

Analyze Samples
(Stability-Indicating Methods)

Identify & Characterize
Degradation Products

Report & Interpret Data
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Detailed Experimental Protocols for Forced Degradation

The core of forced degradation involves subjecting the drug substance to various stress conditions. The

International Council for Harmonisation (ICH) guidelines Q1A(R2) and Q1B provide a framework, and the

following table outlines standard conditions. Note: These are generalized protocols; specific parameters for

N,N'-Dimethyloxamide would need to be established experimentally.

Stress
Condition

Typical Experimental Protocol Purpose & Insights

Acidic
Hydrolysis

Procedure: Prepare a solution of the drug substance
in a suitable solvent (e.g., water, methanol). Add a

defined concentration of acid (e.g., 0.1 - 1 M HCl).
Heat at an elevated temperature (e.g., 40-70°C) for a

specified time (hours to days). Quenching: Neutralize
with base at the end of the stress period.

To simulate degradation via
hydrolysis of amide bonds,

potentially leading to the
formation of methylamine and

oxalic acid derivatives.

Basic
Hydrolysis

Procedure: Prepare a drug solution and add a base
(e.g., 0.1 - 1 M NaOH). Heat at 40-70°C for a set

duration. Quenching: Neutralize with acid.

Similar to acid hydrolysis, to
assess the stability of the

molecule under basic
conditions and identify related

degradation products.

Oxidative
Stress

Procedure: Expose the drug substance in solution to

an oxidizing agent (e.g., 0.1 - 3% hydrogen peroxide).
Stress is often performed at room temperature to

moderate temperature for a period of hours to days.

To evaluate susceptibility to

oxidation, which may affect the
carbon-nitrogen bonds or other

reactive sites in the molecule.

Thermal
Stress

Procedure: Expose the solid drug substance or a

solution to elevated temperatures (e.g., 50-80°C) for a
prolonged period (days to weeks). This can be done in

a stability chamber.

To understand the intrinsic

stability of the molecule and
predict its shelf-life under long-

term storage conditions.

Photolytic
Stress

Procedure: Expose the solid drug substance and/or

its solution to controlled light exposure as per ICH Q1B
guidelines. This includes exposure to a minimum of

1.2 million lux hours of visible light and 200 watt
hours/m² of UV light.

To determine if the molecule is

photosensitive and requires
protective (e.g., light-resistant)

packaging.
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Key Considerations for Researchers

To ensure the success and regulatory acceptance of forced degradation studies, keep the following points in

mind:

Specificity of Methods: The primary goal is to demonstrate that your analytical method (e.g., HPLC)

can adequately separate and quantify the drug from its degradation products. The method must be
"stability-indicating" [4].

Degradation Extent: Stress conditions should be severe enough to generate approximately 5-20%
degradation of the main compound. This provides sufficient degradation products for characterization

without pushing the molecule into secondary degradation pathways [4].
Pathway Elucidation: Forced degradation provides an "insight into degradation pathways and

degradation products," which is crucial for improving formulation strategies and selecting appropriate
packaging [4].

Analytical Techniques: A combination of techniques is essential for characterizing degradation
products. Chromatography (HPLC, LC-MS) is central, complemented by spectroscopic methods

(NMR, MS) for structural elucidation of isolated impurities.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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